Cas no 61934-55-2 (4-(bromomethyl)-2,5-dihydrofuran-2-one)

4-(Bromomethyl)-2,5-dihydrofuran-2-one is a versatile brominated lactone derivative used as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive bromomethyl group enables efficient functionalization, making it valuable for constructing heterocyclic frameworks or introducing alkylating moieties. The compound’s strained furanone ring enhances reactivity in cycloaddition and nucleophilic substitution reactions. It is particularly useful in the synthesis of bioactive molecules, including potential drug candidates, due to its ability to serve as a bifunctional building block. High purity and stability under controlled conditions ensure consistent performance in synthetic workflows. Proper handling is advised due to its sensitivity to moisture and potential lachrymatory effects.
4-(bromomethyl)-2,5-dihydrofuran-2-one structure
61934-55-2 structure
Product Name:4-(bromomethyl)-2,5-dihydrofuran-2-one
CAS No:61934-55-2
MF:C5H5BrO2
MW:176.996001005173
MDL:MFCD11052345
CID:501077
PubChem ID:590264
Update Time:2025-05-27

4-(bromomethyl)-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(bromomethyl)-2(5H)-Furanone
    • 2(5H)-Furanone,4-(bromomethyl)-
    • 3-(bromomethyl)-2H-furan-5-one
    • 4-(Bromomethyl)furan-2(5H)-one
    • 3-(bromomethyl)-4-hydroxy-2-butanoic lactone
    • 3-(bromomethyl)-4-hydroxy-2-butenoic lactone
    • 3-bromomethyl-2-buten-4-olide
    • 4-(BROMOMETHYL)-5-HYDROFURAN-2-ONE
    • 4-bromomethyl-5H-furan-2-one
    • 3-(Bromomethyl)-2-buten-4-olide
    • 4-(bromomethyl)-2,5-dihydrofuran-2-one
    • UGKKGXRKDWIWOD-UHFFFAOYSA-N
    • 4-bromomethyl-2-oxo-[5H]-furan
    • KM0557
    • 5995AJ
    • 4-(Bromomethyl)-2(5H)-furanone #
    • SB23048
    • SY003604
    • ST24043055
    • 4-(BROMOMETHYL)-5H-FURAN-2-ONE
    • MFCD11052345
    • DTXSID80343523
    • AC1838
    • EN300-170195
    • DS-17518
    • CS-0055014
    • SCHEMBL7338073
    • AKOS006309202
    • 61934-55-2
    • MDL： MFCD11052345
    • Inchi： 1S/C5H5BrO2/c6-2-4-1-5(7)8-3-4/h1H,2-3H2
    • InChI Key： UGKKGXRKDWIWOD-UHFFFAOYSA-N
    • SMILES： BrCC1=CC(=O)OC1

Computed Properties

  • Exact Mass: 175.94700
  • Monoisotopic Mass: 175.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.738±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 287℃/760mmHg
  • Flash Point: 127.4±22.6 ºC,
  • Refractive Index: 1.545
  • Solubility: Soluble (120 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 0.86450
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(bromomethyl)-2,5-dihydrofuran-2-one Security Information

4-(bromomethyl)-2,5-dihydrofuran-2-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(bromomethyl)-2,5-dihydrofuran-2-one Pricemore >>

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 61934-55-2 >95%
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 ¥402.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY003604-1g
4-(Bromomethyl)furan-2(5H)-one
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Ambeed
A250502-250mg
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4-(bromomethyl)-2,5-dihydrofuran-2-one Production Method

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